2-Octadecanoylaminooctadecane-1,3-diol

• CAS No.: 96673-02-8
• Molecular Formula: C36H73NO3
• Molecular Weight: 568.0 g/mol
• IUPAC Name: N-(1,3-dihydroxyoctadecan-2-yl)octadecanamide
• InChI: InChI=1S/C36H73NO3/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-36(40)37-34(33-38)35(39)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h34-35,38-39H,3-33H2,1-2H3,(H,37,40)
• InChI Key: KZTJQXAANJHSCE-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)NC(CO)C(CCCCCCCCCCCCCCC)O

Description

2-Octadecanoylaminooctadecane-1,3-diol is a useful research compound. Its molecular formula is C36H73NO3 and its molecular weight is 568.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6.2 g (0.022 mol) of stearic acid and 6 g (0.022 mol) of 2-aminooctadecane-1,3-diol were mixed in a tube and irradiated with the apparatus used in Example 1, under the same frequency and power conditions. After an irradiation of 18 minutes at 140° C.±5° C., the reaction mixture was solubilized in a mixture of 80 ml of ethyl acetate and 40 ml of heptane. The precipitate obtained was recrystallized from ethanol and 8.1 g of expected pure product were obtained with a yield of 72%.